Cas no 15238-00-3 (Cobalt(II)iodide)
Cobalt(II) iodide (CoI₂) is an inorganic compound commonly utilized in catalysis, organic synthesis, and materials research. It appears as a black crystalline solid, soluble in water and polar organic solvents. A key advantage of CoI₂ is its role as a precursor in cobalt-catalyzed reactions, including carbonylation and cross-coupling processes, due to its high reactivity and stability under controlled conditions. It is also employed in the preparation of cobalt-based complexes and as a dopant in semiconductor applications. The compound’s hygroscopic nature necessitates careful storage in anhydrous environments. Its consistent purity and well-defined stoichiometry make it a reliable reagent for precision-driven chemical processes.
Cobalt(II)iodide structure
Product Name:Cobalt(II)iodide
CAS No:15238-00-3
MF:CoI2
MW:312.74214553833
MDL:MFCD00016030
CID:87510
PubChem ID:24861121
Update Time:2025-05-28
Cobalt(II)iodide Chemical and Physical Properties
Names and Identifiers
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- Cobalt(II)iodide
- cobalt diiodide
- Cobaltiodideanhydrous
- Cobalt(II)iodide,anhydrous,99.5%
- cobalt(ii) iodide, anhydrous
- cobalt(ii) iodide, ultra dry
- Cobalt(II) iodide, ultra dry, 99.999% (metals basis)
- COBALT(II)IODIDE,ANHYDROUS,MIN.95%(99.5%-CO)
- COBALT(II) IODIDE ANHYDROUS BEADS -1&
- Cobalt(II)iodide,anhydrous,99.5%(metalsbasis)
- Cobalt(II)iodideanhydrous(CoI2
-
- MDL： MFCD00016030
- Inchi： 1S/Co.2HI/h;2*1H/q+2;;/p-2
- InChI Key： AVWLPUQJODERGA-UHFFFAOYSA-L
- SMILES： [Co](I)I
Computed Properties
- Exact Mass: 312.7412
- Monoisotopic Mass: 312.742
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 0
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Black graphite like solid
- Density: 5.45 g/mL at 25 °C(lit.)
- Melting Point: >515 °C (lit.)
- Boiling Point: 570°C
- Flash Point: 570°C vac.
- Solubility: acetone: slightly soluble(lit.)
- Water Partition Coefficient: Soluble in water.
- Stability/Shelf Life: hygroscopic
- PSA: 0
- LogP: 1.77140
- Solubility: Not determined
- Merck: 14,2443
- Sensitiveness: Hygroscopic
Cobalt(II)iodide Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302+H312+H332,H315,H319,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 26-36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22-R36/37/38
- Safety Term：S26-S36
- TSCA：Yes
Cobalt(II)iodide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 93-2743-50g |
Cobalt(II) iodide, anhydrous, min. 95% (99.5%-Co) |
15238-00-3 | (99.5%-Co) | 50g |
￥ 4515 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 93-2743-10g |
Cobalt(II) iodide, anhydrous, min. 95% (99.5%-Co) |
15238-00-3 | (99.5%-Co) | 10g |
￥ 1170 | 2022-04-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | 35730-25g |
Cobalt(II) iodide, ultra dry, 99.999% (metals basis) |
15238-00-3 | 99.999% | 25g |
￥10231.00 | 2023-04-13 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032420-100g |
Cobalt(II)iodide |
15238-00-3 | 99.5%（） | 100g |
￥4998 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032420-25g |
Cobalt(II)iodide |
15238-00-3 | 99.5%（） | 25g |
￥2579 | 2023-09-10 | |
| abcr | AB108936-10 g |
Cobalt(II) iodide, anhydrous, 95% (99.5% Co); . |
15238-00-3 | 95% | 10 g |
€144.00 | 2023-07-20 | |
| abcr | AB108936-50 g |
Cobalt(II) iodide, anhydrous, 95% (99.5% Co); . |
15238-00-3 | 95% | 50 g |
€595.00 | 2023-07-20 | |
| abcr | AB207758-1 g |
Cobalt(II) iodide, ultra dry, 99.999% (metals basis); . |
15238-00-3 | 99.999% | 1 g |
€134.20 | 2023-07-20 | |
| abcr | AB207758-5 g |
Cobalt(II) iodide, ultra dry, 99.999% (metals basis); . |
15238-00-3 | 99.999% | 5 g |
€481.00 | 2023-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C69320-25g |
COBALT(II) IODIDE |
15238-00-3 | 99.5% trace metals basis | 25g |
¥1068.0 | 2024-07-18 |
Cobalt(II)iodide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:15238-00-3)碘化钴(II)
Order Number:LE27014030
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:01
Price ($):discuss personally
Email:18501500038@163.com
Cobalt(II)iodide Related Literature
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Josef B. G. Gluyas,Christian Burschka,Steffen D?rrich,Judith Vallet,Hinrich Gronemeyer,Reinhold Tacke Org. Biomol. Chem. 2012 10 6914
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Dirong Gong,Xuequan Zhang,Kuo-Wei Huang Dalton Trans. 2016 45 19399
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Yonghui Li,Qingqing Fan,Haiquan Yang,Shangqing Xie,Wei Huang,Xiaoyan Li,Hongjian Sun,Olaf Fuhr,Dieter Fenske New J. Chem. 2021 45 19950
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4. 481. Preparation of organo-cobalt compoundsD. L. Ingles,J. B. Polya J. Chem. Soc. 1949 2280
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Michael J. Rose,Donatela E. Bellone,Angel J. Di Bilio,Harry B. Gray Dalton Trans. 2012 41 11788
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:15238-00-3)碘化钴(II)
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry